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Introduction
Doxofylline-d4 is the deuterated analogue of Doxofylline, a xanthine derivative utilized as a

bronchodilator in the management of respiratory conditions such as asthma and chronic

obstructive pulmonary disease (COPD).[1] Isotopic labeling with deuterium, a stable, non-

radioactive isotope of hydrogen, renders Doxofylline-d4 an invaluable tool in analytical and

clinical research. Its primary application is as an internal standard for the highly accurate

quantification of Doxofylline in biological matrices during pharmacokinetic and drug metabolism

studies.[2] The mass difference introduced by the four deuterium atoms allows for clear

differentiation between the analyte (Doxofylline) and the standard in mass spectrometry-based

assays, without significantly altering the chemical properties.[3]

This technical guide provides a comprehensive overview of Doxofylline-d4, including its

chemical structure, properties, and its application in a representative experimental protocol. It

also details the mechanism of action of the parent compound, Doxofylline.

Chemical Identity and Properties of Doxofylline-d4
Doxofylline-d4 is structurally identical to Doxofylline, with the exception of four hydrogen

atoms on the dioxolane ring being substituted with deuterium atoms.
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Doxofylline-d4 

Caption: Chemical structure of Doxofylline-d4.

Physicochemical Properties
The key physicochemical properties of Doxofylline-d4 are summarized in the table below.

Property Value Reference

IUPAC Name

7-((1,3-dioxolan-2-yl-4,4,5,5-

d4)methyl)-1,3-dimethyl-3,7-

dihydro-1H-purine-2,6-dione

[4]

CAS Number 1346599-13-0 [4]

Molecular Formula C₁₁H₁₀D₄N₄O₄ [4]

Molecular Weight 270.28 g/mol [4]

Accurate Mass 270.13 [4]

Isotopic Enrichment ≥98% [3]

The Parent Compound: Doxofylline
Doxofylline is a methylxanthine derivative with a dioxolane group at the N7 position.[5] It is an

effective bronchodilator with a better safety profile compared to other xanthines like

theophylline.[1]

Mechanism of Action
The primary mechanism of action of Doxofylline involves the inhibition of phosphodiesterase

(PDE) enzymes, which leads to an increase in intracellular cyclic adenosine monophosphate
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(cAMP). Elevated cAMP levels promote the relaxation of bronchial smooth muscles, resulting in

bronchodilation.[5]

Unlike theophylline, Doxofylline has a significantly lower affinity for adenosine A1 and A2

receptors, which is believed to account for its improved cardiovascular safety profile.[6] The

lack of interaction with these receptors minimizes the cardiac stimulant effects often associated

with other xanthine derivatives.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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